Cas no 887976-00-3 (3-Pyridinecarboxylicacid, 6-(3-nitrophenyl)-)

• Product Name: 3-Pyridinecarboxylicacid, 6-(3-nitrophenyl)-
• CAS No: 887976-00-3
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• MDL: MFCD06410409
• CID: 714085
• Update Time: 2025-08-02

3-Pyridinecarboxylicacid, 6-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-(3-nitrophenyl)-
• 6-(3-Nitrophenyl)-nicotinic acid
• 6-(3-nitrophenyl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,6-(3-nitrophenyl)
• 6-(3-NITROPHENYL)-3-PYRIDINECARBOXYLIC ACID
• 6-(3-NITROPHENYL)NICOTINIC ACID
• 6-(4-Nitrophenyl)-nicotinic acid
• 3-Pyridinecarboxylic acid, 6-(3-nitrophenyl)-

• MDL： MFCD06410409
• Inchi： 1S/C12H8N2O4/c15-12(16)9-4-5-11(13-7-9)8-2-1-3-10(6-8)14(17)18/h1-7H,(H,15,16)
• InChI Key： QSABSMZRFLSDMP-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CC([N+]([O-])=O)=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 244.04800

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 466.2±40.0 °C(Predicted)
• PSA: 96.01000
• LogP: 2.87820
• pka: 3.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinecarboxylicacid, 6-(3-nitrophenyl)-

3-Pyridinecarboxylic Acid, 6-(3-Nitrophenyl)-: A Comprehensive Overview

3-Pyridinecarboxylic acid, 6-(3-nitrophenyl)-, also known by its CAS number CAS No. 887976-00-3, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a carboxylic acid group and a nitrophenyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in various areas of research and industry.

The structure of 3-pyridinecarboxylic acid, 6-(3-nitrophenyl)- is intriguing due to the interplay between the electron-withdrawing nitro group and the electron-rich pyridine ring. This balance of electronic effects contributes to its reactivity and stability, making it an interesting subject for both theoretical and experimental studies. Recent advancements in computational chemistry have allowed researchers to model the electronic properties of this compound with unprecedented accuracy, shedding light on its potential for use in electronic materials.

In terms of synthesis, 3-pyridinecarboxylic acid, 6-(3-nitrophenyl)- can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with a nitrophenyl group, followed by oxidation to introduce the carboxylic acid functionality. Researchers have recently explored green chemistry techniques to optimize this synthesis process, reducing environmental impact while maintaining high yields.

The applications of CAS No. 887976-00-3 are diverse and growing. In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug development due to its ability to interact with specific biological targets. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. Additionally, in materials science, the unique electronic properties of this compound make it a candidate for use in organic semiconductors and sensors.

The latest research on 3-pyridinecarboxylic acid, 6-(3-nitrophenyl)- has focused on its role in bioanalytical chemistry. Scientists have developed novel assays using this compound as a probe for detecting specific analytes in complex biological matrices. These assays leverage the fluorescence properties of the compound when bound to target molecules, offering high sensitivity and selectivity.

In conclusion, 3-pyridinecarboxylic acid, 6-(3-nitrophenyl)- (CAS No. 887976-00-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool for future research and development.